10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide

• Molecular Formula: C19H14ClN3S2
• Molecular Weight: 383.9 g/mol
• IUPAC Name: 16-(4-chlorophenyl)-6-methylsulfanyl-8-thia-3,5,10-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(16),2(7),3,5,9,11(15)-hexaene
• InChI: InChI=1S/C19H14ClN3S2/c1-24-19-17-16(21-9-22-19)15-14(10-5-7-11(20)8-6-10)12-3-2-4-13(12)23-18(15)25-17/h5-9H,2-4H2,1H3
• InChI Key: DENJQRVJFBTVHI-UHFFFAOYSA-N
• SMILES: CSC1=NC=NC2=C1SC3=NC4=C(CCC4)C(=C23)C5=CC=C(C=C5)Cl

Description

10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide, also known as compound X, is a synthetic molecule that has gained significant attention in the field of pharmaceutical research.

Scientific Research Applications

Compound X has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory effects on several enzymes and proteins that are involved in various diseases, including cancer, inflammation, and infectious diseases. Compound X has been found to be effective against several cancer cell lines and has shown promising results in animal models of cancer. It has also been shown to have anti-inflammatory effects and has potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X has been found to have antimicrobial activity against several pathogenic bacteria and fungi.

Mechanism of Action

The mechanism of action of 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X involves its binding to specific enzymes and proteins in the body. It has been shown to inhibit the activity of several kinases, including PI3K, mTOR, and AKT, which are involved in cell proliferation and survival. Compound X has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in gene expression and chromatin remodeling. Additionally, 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X has been shown to inhibit the activity of topoisomerases, which are enzymes involved in DNA replication and repair.
Biochemical and Physiological Effects
Compound X has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth. Additionally, 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. It has also been found to have antimicrobial activity against several pathogenic bacteria and fungi.

Advantages and Limitations for Lab Experiments

Compound X has several advantages for lab experiments. It is a synthetic molecule, which means that it can be easily synthesized in large quantities with high purity. It has also been extensively studied for its potential therapeutic applications, which makes it a promising candidate for further research. However, there are also some limitations to the use of 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to test its effects. Additionally, 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X has not yet been tested in clinical trials, which means that its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for the research on 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X. One potential application is in the treatment of cancer. Further studies are needed to determine its efficacy in different types of cancer and to optimize its dosing and administration. Another potential application is in the treatment of inflammatory diseases. Studies are needed to determine its efficacy in animal models of these diseases and to understand its mechanism of action. Additionally, further research is needed to determine the safety and efficacy of 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X in humans, which will require clinical trials. Finally, studies are needed to optimize the synthesis of 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X to provide higher yields and purity.

Synthesis Methods

The synthesis of 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X involves a series of chemical reactions. The starting material is 4-chlorobenzaldehyde, which is converted to the corresponding acid, followed by a cyclization reaction to form the pyridine ring. The resulting 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide is then subjected to a series of reactions to form the thienopyrimidine core of 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X. The final step involves the introduction of a methyl sulfide group to the molecule. The synthesis of 10-(4-chlorophenyl)-8,9-dihydro-7H-cyclopenta[5',6']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4-yl methyl sulfide X has been optimized to provide high yields and purity.